Cas no 108749-08-2 (1,2,3,4-tetrahydro-2,7-naphthyridine)

• Product Name: 1,2,3,4-tetrahydro-2,7-naphthyridine
• CAS No: 108749-08-2
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• MDL: MFCD18253770
• CID: 137459
• PubChem ID: 17801413
• Update Time: 2025-04-19

1,2,3,4-tetrahydro-2,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-TETRAHYDRO-[2,7]NAPHTHYRIDINE
• 1,2,3,4-Tetrahydro-2,7-naphthyridine
• 2,7-Naphthyridine, 1,2,3,4-tetrahydro-
• 2,7-Naphthyridine, 1,2,3,4-tetrahydro
• 2,7-Naphthyridine,1,2,3,4-tetrahydro-(9CI)
• STR11614
• AMY15004
• BB 0261899
• AKOS006290290
• BCP14718
• SCHEMBL587887
• CS-W007048
• A801920
• FT-0690792
• OZTPQWRLHLQVBD-UHFFFAOYSA-N
• 108749-08-2
• EN300-1663298
• PB10616
• tetrahydro-2,7-naphthyridine
• MFCD08752596
• DTXSID40591043
• J-503754
• 1,2,3,4-Tetrahydro-2,7-naphthyridine ,95%
• 1,2,3,4-tetrahydro-2,7-naphthyridine

• MDL： MFCD18253770
• Inchi： 1S/C8H10N2/c1-3-9-5-8-6-10-4-2-7(1)8/h1,3,5,10H,2,4,6H2
• InChI Key： OZTPQWRLHLQVBD-UHFFFAOYSA-N
• SMILES： N1CC2C=NC=CC=2CC1

Computed Properties

• Exact Mass: 134.08400
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 1.05610